Cas no 71980-98-8 (Pseudomonic Acid C)

Pseudomonic Acid C structure
Pseudomonic Acid C structure
Pseudomonic Acid C
71980-98-8
C26H44O8
484.62276
1061349

Pseudomonic Acid C Properties

Names and Identifiers

    • Pseudomonic Acid C
    • 9-[(E)-4-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[(E,4R,5S)-5-hydroxy-4-methylhex-2-enyl]oxan-2-yl]-3-methylbut-2-enoyl]oxynonanoic acid
    • [2S-[2a(E),3b,4b,5a(2E,4S*,5R*)]]-9-[[3-Methyl-1-oxo-4-[tetrahydro-3,4-dihydroxy-5-(5-hydroxy-4-methyl-2-hexenyl)-2H-pyran-2-yl]-2-butenyl]oxy]nonanoic Acid

Experimental Properties

  • 3.38130
  • 133.52000
  • 1.516
  • 656.193°C at 760 mmHg
  • 210.281°C
  • D25 +7.64° (c = 0.78 in chloroform)
  • 1.125

Pseudomonic Acid C Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FDV0-10mg
9-[[(2E)-4-[[(2S,3R,4R,5S)-3α,4α-Dihydroxy-5β-[(2E,4S,5S)-5-hydroxy-4-methyl-2-hexenyl]tetrahydro-2H-pyran]-2β-yl]-3-methyl-2-butenoyl]oxy]nonanoic acid
71980-98-8 98%
10mg
$540.00 2024-04-21
A2B Chem LLC
AH17004-10mg
9-[[(2E)-4-[[(2S,3R,4R,5S)-3α,4α-Dihydroxy-5β-[(2E,4S,5S)-5-hydroxy-4-methyl-2-hexenyl]tetrahydro-2H-pyran]-2β-yl]-3-methyl-2-butenoyl]oxy]nonanoic acid
71980-98-8 98%
10mg
$475.00 2024-04-19
TRC
P839530-10mg
Pseudomonic Acid C
71980-98-8
10mg
$ 289.00 2023-09-06
AN HUI ZE SHENG Technology Co., Ltd.
P839530-10mg
9-(((e)-4-((2s,3r,4r,5s)-3,4-dihydroxy-5-((4r,5s,e)-5-hydroxy-4-methylhex-2-en-1-yl)tetrahydro-2h-pyran-2-yl)-3-methylbut-2-enoyl)oxy)nonanoicacid
71980-98-8
10mg
¥2100.00 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-476426-10 mg
Pseudomonic Acid C,
71980-98-8
10mg
¥3,234.00 2023-07-10

Pseudomonic Acid C Suppliers

SHEN ZHEN ZHEN QIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:71980-98-8)
YAN JING LI
13670046396
sales@chem-strong.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:71980-98-8)
TANG SI LEI
15026964105
2881489226@qq.com

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